Cas no 149-87-1 (5-oxopyrrolidine-2-carboxylic acid)

• Product Name: 5-oxopyrrolidine-2-carboxylic acid
• CAS No: 149-87-1
• MF: C₅H₇NO₃
• MW: 129.113981485367
• MDL: MFCD00064322
• CID: 36586
• PubChem ID: 499
• Update Time: 2025-05-24

5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxopyrrolidine-2-carboxylic acid
• DL-2-Pyrrolidone-5-carboxylic acid
• DL-5-Oxoproline
• H-DL-Pyr-OH
• DL-Proline, 5-oxo-
• (+/-)-2-PYRROLIDONE-5-CARBOXYLIC ACID
• 2-PYRROLIDONE-5-CARBOXYLIC ACID
• (+/-)-2-PYRROLIDINONE-5-CARBOXYLIC ACID
• 5-OXO-DL-PROLINE
• DL-A-PYROGLUTAMIC ACID
• DL-GLUTAMIC ACID LACTAM
• DL-Pyroglutamic acid
• (S)-5-Oxopyrrolidine-2-carboxylic acid
• DL-5-Oxo-2-pyrrolidine carboxylic acid
• DL-PYR
• DL-5-Oxo-2-pyrrolidinecarboxylic acid
• DL-Pyr-OH
• DL- pGlu-OH
• DL-Pyroglutamic
• DL- pyroglutaMate
• AB00443776-07
• FT-0613406
• EINECS 205-748-3
• PYROGLUTAMIC ACID, DL-
• 5-Oxo-L-proline-d5
• PROLINE, 5-OXO-, DL-
• SY002490
• Q27887010
• FT-0605097
• G0061
• F2190-0001
• 6VT1YZM21H
• SR-01000830710-3
• DL-Pidolic acid
• NS00085313
• AKOS000119789
• DL-Pyroglutamicacid
• 5-oxopyrrolidine-2-carboxylic acid;DL-Pyroglutamic acid
• 2-Pyrrolidone-5-carboxylic acid, 99%
• D77751
• Proline-2,3,3,4,4-d5,5-oxo- (9CI)
• NSC-40887
• CHEBI:16010
• 16891-48-8
• NSC 40887
• OXOPROLINE
• UNII-6VT1YZM21H
• 2-pyrrolidone-5-carboxylicacid
• NCGC00263467-03
• BB 0241896
• EN300-19515
• PIDOLIC ACID, DL-
• 2027729E-091C-4F23-87AA-2D40D8A5C67C
• PS-6138
• NSC143034
• 5-OXO-2-PYRROLIDINECARBOXYLIC ACID
• CHEMBL284718
• SCHEMBL15791
• AKOS016338215
• A808971
• HMS2269D08
• dl-pyrrolidonecarboxylic acid
• HMS3372F13
• SMR000112493
• Z104474096
• PB42767
• CS-W013454
• 5-Oxoproline #
• HY-W012738
• GLP
• (+/-)-pyroglutamic acid
• DTXSID80859174
• FT-0628008
• SR-01000830710
• Q-100175
• D,L-pyroglutamic acid
• MLS001304098
• 149-87-1
• 5-oxo-pyrrolidine-2-carboxylic acid
• NSC40887
• MFCD00064322
• DL-2-Pyrrolidinone-5-carboxylic acid
• AM20080373
• GTPL4703
• 1086136-22-2
• BBL011576
• DL-Pyroglutamic acid; DL-Pyroglutamic acid
• AG-205/32710031
• 5-Oxoproline; 5-Oxopyrrolidine-2-carboxylic acid; L-5-Pyrrolidone-2-carboxylic acid; (S)-(-)-2-Pyrrolidone-5-carboxylic acid
• STK290904
• DB-043022
• ALBB-006003
• D-(+)-Pyroglutamic Acid
• 5-OXOPROLINE
• DB-049588
• 5-oxopyrrolidine-2-carboxylic acid

• MDL： MFCD00064322
• Inchi： 1S/C5H7NO3/c7-4-2-1-3(6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)
• InChI Key： ODHCTXKNWHHXJC-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)O)N1
• BRN： 82131

Computed Properties

• Exact Mass: 129.04300
• Monoisotopic Mass: 129.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.8
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.3816 (rough estimate)
• Melting Point: 183-185 °C (lit.)
• Boiling Point: 239.15°C (rough estimate)
• Flash Point: 227.8 °C
• Refractive Index: 1.4220 (estimate)
• PH: 1.7 (50g/l, H2O, 20℃)
• Solubility: 52g/l
• Water Partition Coefficient: 5.67 g/100 mL (20 ºC)
• PSA: 66.40000
• LogP: -0.32160

5-oxopyrrolidine-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Proline and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-oxopyrrolidine-2-carboxylic acid

5-oxopyrrolidine-2-carboxylic acid (CAS No. 149-87-1): A Comprehensive Overview

5-oxopyrrolidine-2-carboxylic acid (CAS No. 149-87-1), also known as pyrrolidone carboxylic acid (PCA), is a versatile compound with significant applications in various fields, including pharmaceuticals, cosmetics, and chemical synthesis. This article provides a detailed overview of the compound, its properties, synthesis methods, and recent advancements in its research and applications.

Chemical Structure and Properties

5-oxopyrrolidine-2-carboxylic acid is a cyclic amide with the molecular formula C₅H₇NO₃. It has a molecular weight of 129.11 g/mol and is characterized by its unique structure, which includes a five-membered pyrrolidinone ring fused to a carboxylic acid group. This structure confers several important properties to the compound:

• Solubility: PCA is highly soluble in water and polar organic solvents, making it suitable for various applications in aqueous systems.
• pH Stability: It exhibits good stability over a wide pH range, which is beneficial for formulations that require pH adjustment.
• Hygroscopicity: PCA has hygroscopic properties, which can be advantageous in certain formulations but may require careful handling to avoid moisture absorption.

Synthesis Methods

The synthesis of 5-oxopyrrolidine-2-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One of the most common methods involves the cyclization of amino acids or their derivatives. For example, the reaction of glutamic acid with an appropriate dehydrating agent can yield PCA. Another method involves the condensation of cyclic ketones with amino acids or their derivatives. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as the use of biocatalysts and microwave-assisted reactions.

Pharmaceutical Applications

5-oxopyrrolidine-2-carboxylic acid has gained significant attention in the pharmaceutical industry due to its potential therapeutic properties. Research has shown that PCA possesses anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of various inflammatory conditions and oxidative stress-related disorders. Additionally, PCA has been studied for its role in skin health and wound healing, where it has demonstrated the ability to promote collagen synthesis and enhance skin barrier function.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of PCA as a lead compound for developing new anti-inflammatory drugs. The study found that PCA derivatives exhibited enhanced anti-inflammatory activity compared to the parent compound, suggesting that structural modifications could further improve its therapeutic efficacy.

Cosmetic Applications

In the cosmetic industry, 5-oxopyrrolidine-2-carboxylic acid is widely used as a moisturizing agent and skin conditioning ingredient. Its hygroscopic properties allow it to attract and retain moisture, thereby improving skin hydration and reducing dryness. PCA is also known for its ability to enhance skin barrier function and promote a more youthful appearance by reducing fine lines and wrinkles.

A study published in the International Journal of Cosmetic Science evaluated the efficacy of PCA-containing formulations in improving skin hydration and barrier function. The results showed that PCA significantly increased skin hydration levels and reduced transepidermal water loss (TEWL), indicating its potential as an effective moisturizing agent.

Analytical Methods                      and Quality ControlAnalytical Methods and Quality Control

To ensure the quality and purity of 5-oxopyrrolidine-2-carboxylic acid , various analytical methods have been developed for its detection and quantification. High-performance liquid chromatography (HPLC) is one of the most commonly used techniques due to its high sensitivity and accuracy. Other methods include gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.

In addition to analytical methods, quality control measures are essential to ensure that 5-oxopyrrolidine-2-carboxylic acid meets regulatory standards for pharmaceutical and cosmetic applications. These measures include testing for impurities, microbial contamination, and stability under different storage conditions.

Safety Considerations

The safety profile of 5-oxopyrrolidine-2-carboxylic acid (PCA) is well-documented in both pharmaceutical and cosmetic applications. Extensive toxicological studies have shown that PCA is generally safe when used at recommended concentrations. However, like any chemical compound, it should be handled with care to avoid skin irritation or other adverse effects.

To ensure safe use, manufacturers are advised to follow good manufacturing practices (GMP) and adhere to relevant safety guidelines provided by regulatory bodies such as the FDA (Food and Drug Administration) and EMA (European Medicines Agency). Additionally, consumer products containing PCA should be clearly labeled with usage instructions and potential precautions.

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